Cas no 314742-22-8 (2-((4-Ethyl-2-oxo-2H-chromen-7-yl)oxy)acetic acid)

• Product Name: 2-((4-Ethyl-2-oxo-2H-chromen-7-yl)oxy)acetic acid
• CAS No: 314742-22-8
• MF: C₁₃H₁₂O₅
• MW: 248.231384277344
• MDL: MFCD02080201
• CID: 879454
• Update Time: 2026-04-29

2-((4-Ethyl-2-oxo-2H-chromen-7-yl)oxy)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-((4-Ethyl-2-oxo-2H-chromen-7-yl)oxy)acetic acid
• [(4-ethyl-2-oxo-2H-chromen-7-yl)oxy]acetic acid(SALTDATA: FREE)
• 2-(4-ethyl-2-oxo-2H-7-chromenyloxy)acetic acid
• (4-ETHYL-2-OXO-2H-CHROMEN-7-YLOXY)-ACETIC ACID
• OTAVA-BB 1090053

• MDL： MFCD02080201
• Inchi： InChI=1S/C13H12O5/c1-2-8-5-13(16)18-11-6-9(3-4-10(8)11)17-7-12(14)15/h3-6H,2,7H2,1H3,(H,14,15)
• InChI Key： IXQLKTMNNSRLAE-UHFFFAOYSA-N
• SMILES： CCC1=CC(=O)OC2=C1C=CC(=C2)OCC(=O)O

Computed Properties

• Exact Mass: 248.06800
• Monoisotopic Mass: 248.068
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 374
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3

Experimental Properties

• Density: 1.321
• Boiling Point: 463.5°C at 760 mmHg
• Flash Point: 181.2°C
• Refractive Index: 1.573
• PSA: 76.74000
• LogP: 1.81880

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives Coumarins and derivatives
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives

Additional information on 2-((4-Ethyl-2-oxo-2H-chromen-7-yl)oxy)acetic acid

Introduction to 2-((4-Ethyl-2-oxo-2H-chromen-7-yl)oxy)acetic acid (CAS No. 314742-22-8)

2-((4-Ethyl-2-oxo-2H-chromen-7-yl)oxy)acetic acid, identified by the CAS number 314742-22-8, is a structurally complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry due to its unique molecular framework and potential biological activities. This compound belongs to the chromene class, which is well-documented for its diverse pharmacological properties, including antioxidant, anti-inflammatory, and antimicrobial effects. The presence of an acetic acid moiety in its structure suggests additional functional possibilities, making it a subject of interest for further investigation.

The molecular structure of 2-((4-Ethyl-2-oxo-2H-chromen-7-yl)oxy)acetic acid consists of a chromen core substituted with an ethyl group at the 4-position, an oxo group at the 2-position, and an oxyacetic acid side chain linked to the 7-position of the chromene ring. This arrangement creates multiple sites for potential interactions with biological targets, which may contribute to its observed or anticipated biological activities. The chromene scaffold is known for its stability and ability to cross biological membranes, making it a promising candidate for drug development.

In recent years, there has been a surge in research focused on natural product-inspired compounds due to their high binding affinity and low toxicity profiles. Chromen derivatives, in particular, have been extensively studied for their therapeutic potential. The compound CAS No. 314742-22-8 is no exception and has been explored in several preclinical studies for its potential applications in treating chronic inflammatory diseases and oxidative stress-related disorders. The acetic acid moiety in its structure may enhance its solubility and bioavailability, which are critical factors for drug efficacy.

One of the most compelling aspects of 2-((4-Ethyl-2-oxo-2H-chromen-7-yl)oxy)acetic acid is its ability to modulate multiple signaling pathways simultaneously. For instance, studies have suggested that chromene derivatives can inhibit the activity of enzymes such as lipoxygenase and cyclooxygenase, which are key players in inflammation. Additionally, the compound may exert antioxidant effects by scavenging reactive oxygen species (ROS), thereby protecting cells from oxidative damage. These mechanisms are particularly relevant in the context of aging-related diseases and neurodegenerative conditions.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes of small molecules with high accuracy. Using molecular docking simulations, scientists have identified that CAS No. 314742-22-8 can interact with various protein targets, including transcription factors and kinases involved in cell signaling pathways. These interactions may lead to therapeutic effects such as reduced inflammation and improved tissue repair processes. Such computational approaches are increasingly being integrated into drug discovery pipelines to accelerate the development of novel therapeutics.

The synthesis of 2-(4-Ethyl-2-oxo-2H-chromen-7-yloxy)acetic acid presents both challenges and opportunities for synthetic chemists. The chromene core requires careful functionalization to introduce the acetic acid side chain without compromising its stability or reactivity. Modern synthetic methodologies, such as palladium-catalyzed cross-coupling reactions and enzymatic transformations, have made it possible to construct complex molecular architectures efficiently. These techniques not only improve yield but also enhance the scalability of production, which is essential for commercial drug development.

From a pharmacokinetic perspective, the acetic acid group in CAS No 314742 22 8 may influence its metabolic pathways once administered orally or intravenously. Studies have shown that carboxylic acid-containing compounds often undergo conjugation with glucuronic acid or sulfate groups in the liver, leading to increased excretion through bile or urine. Understanding these metabolic processes is crucial for optimizing dosages and minimizing potential side effects. Additionally, pharmacogenomic studies may reveal how genetic variations in drug-metabolizing enzymes affect individual responses to this compound.

The therapeutic potential of (4-Ethyl)-2-(hydroxyimino)-5-methylidenechromanecarboxylic Acid, as it might be referred to under different naming conventions within research literature, extends beyond inflammation management. Emerging evidence suggests that chromene derivatives can also protect against neurotoxicity by inhibiting the aggregation of amyloid-beta peptides associated with Alzheimer's disease. Furthermore, their ability to cross the blood-brain barrier makes them attractive candidates for treating central nervous system disorders without significant permeability issues.

In conclusion,(4-Ethyl)-Oxo-Chromanecarboxylic Acid (CAS No: 314742 22 8) represents a promising area of research within medicinal chemistry due to its multifaceted biological activities and structural versatility. Ongoing studies continue to uncover new mechanisms by which this compound exerts its effects on cellular processes related to healthspan extension longevity interventions targeting age-related pathologies chronic diseases such as cardiovascular diseases diabetes mellitus cancer pain syndromes etc